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Compound of Interest

Compound Name: H-Glu(OEt)-OEt.HCl

Cat. No.: B555041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for H-Glu(OEt)-OEt.HCl (L-Glutamic acid diethyl ester hydrochloride). The

information is compiled from various safety data sheets and chemical suppliers to ensure a

thorough understanding of the potential hazards and the necessary measures to mitigate them.

Chemical Identification and Physical Properties
H-Glu(OEt)-OEt.HCl is a derivative of L-glutamic acid and is commonly used in pharmaceutical

and biochemical research.[1][2][3] A clear understanding of its physical and chemical properties

is the first step in safe handling.
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Property Value Reference

Chemical Name
L-Glutamic acid α,γ diethyl

ester hydrochloride salt
[4]

Synonyms

H-Glu(OEt)-OEt HCl, L-

Glutamic acid diethyl ester

hydrochloride

[4]

CAS Number 1118-89-4 [1]

Molecular Formula C9H18ClNO4 [4]

Molecular Weight 239.7 g/mol [5]

Appearance

White to off-white

powder/microcrystalline

powder

[6]

Melting Point 108-110 °C (lit.) [1]

Boiling Point 262 °C at 760 mmHg [1]

Flash Point 86.3 °C [1]

Density 1.08 g/cm³ [1]

Vapor Pressure 0.0112 mmHg at 25°C [1]

Hazard Identification and GHS Classification
The hazard classification for H-Glu(OEt)-OEt.HCl can be inconsistent across suppliers. While

some sources indicate no known hazards, others classify it as hazardous to the aquatic

environment.[4] It is crucial to handle the substance with care, assuming it may pose certain

risks.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Hazardous to the

aquatic environment,

short-term (Acute) -

Category 1

môi trường Warning
H400: Very toxic to

aquatic life
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Note: The GHS pictograms and statements are based on available data. A comprehensive risk

assessment should be conducted prior to handling.

Toxicological Information
Limited toxicological data is available for H-Glu(OEt)-OEt.HCl. The known acute toxicity data is

summarized below.

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 (Lethal

dose, 50

percent kill)

Intraperitonea

l

Rodent -

mouse
>2 g/kg

Details of

toxic effects

not reported

other than

lethal dose

value

[1]

Precautionary Measures and Personal Protective
Equipment (PPE)
Adherence to precautionary statements and the use of appropriate personal protective

equipment are essential to minimize exposure and ensure safety.

Category Precautionary Statement

Prevention P273: Avoid release to the environment.

Response P391: Collect spillage.

Disposal
P501: Dispose of contents/container to an

appropriate treatment and disposal facility.
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Personal Protective Equipment Recommendation

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.

Skin Protection
Wear impervious clothing, such as a lab coat or

a full suit, and chemical-resistant gloves.

Respiratory Protection

If dusts are generated, use a dust respirator

(e.g., N95 or P1 filter). In case of inadequate

ventilation, a self-contained breathing apparatus

should be used to avoid inhalation.

Hand Protection Wear chemical-resistant gloves.

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek medical

attention.

Handling and Storage
Proper handling and storage procedures are necessary to maintain the integrity of the chemical

and the safety of the laboratory environment.
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Aspect Procedure

Safe Handling

Handle in a well-ventilated place. Avoid

formation of dust and aerosols. Avoid contact

with skin and eyes.

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Recommended

storage temperatures vary by supplier, with

some suggesting room temperature and others

-20°C.[1][6][7] Always refer to the supplier's

specific instructions.

Spillage and Disposal
In the event of a spill, appropriate containment and disposal procedures must be followed.

Spill Size Procedure

Small Spill
Use appropriate tools to put the spilled solid in a

convenient waste disposal container.

Large Spill

Use a shovel to put the material into a

convenient waste disposal container. Avoid

raising dust.

Disposal

Dispose of contents and container in

accordance with local, regional, national, and

international regulations.

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of H-Glu(OEt)-OEt.HCl are not

readily available in the public domain, a logical workflow for handling this chemical in a

research setting is essential. The following diagram illustrates a standard workflow from receipt

to disposal.
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Figure 1: Safety and Handling Workflow for H-Glu(OEt)-OEt.HCl
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Caption: Safety and Handling Workflow for H-Glu(OEt)-OEt.HCl
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This guide is intended to provide comprehensive safety and handling information for H-
Glu(OEt)-OEt.HCl. It is imperative that all users of this chemical consult the most recent Safety

Data Sheet provided by their supplier and adhere to all institutional and regulatory safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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